Cas no 31284-96-5 (Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate)

Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate is a specialized organic compound featuring a sulfamate group attached to a polyhydroxyhexanone backbone. Its stereospecific (2R,3R,4S,5R) configuration ensures precise molecular interactions, making it valuable in synthetic chemistry and biochemical research. The compound’s hydroxyl-rich structure enhances solubility in polar solvents, facilitating its use in aqueous reaction systems. Its potassium salt form improves stability and handling compared to free acids. Potential applications include glycosylation studies, enzyme inhibition research, or as an intermediate in pharmaceutical synthesis. The sulfamate moiety offers reactivity for further functionalization, while the polyol chain provides opportunities for chiral derivatization. Careful storage under anhydrous conditions is recommended due to its hygroscopic nature.
Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate structure
31284-96-5 structure
Product Name:Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate
CAS No:31284-96-5
MF:C6H12KNO8S
MW:297.324682235718
MDL:MFCD11864960
CID:53728
PubChem ID:71306939
Update Time:2025-05-19

Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate Chemical and Physical Properties

Names and Identifiers

    • Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate
    • 2-Deoxy-2-sulfoamino-D-glucose potassium salt
    • 2-Deoxy-2-(sulfoamino)-D-glucose monopotassium salt
    • D-Glucose, 2-deoxy-2-(sulfoamino)-, monopotassium salt (8CI,9CI)
    • Potassium 2-deoxy-2-sulfoamino-D-glucose
    • D-GLUCOSAMINE SULFATE 2KCL
    • GLUCOSAMINE SULFATE REFERENCE MATERIAL(RG) PrintBack
    • potassium,N-[(2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl]sulfamate
    • yeast
    • Glucosamine N-sulfate potassium salt
    • N-Sulfo-glucosamine potassium salt
    • Potassium N-sulfoglucosamine
    • UNII-BWD7N48R1I
    • C6H12KNO8S
    • POTASSIUM (2R,3R,4S,5R)-3,4,5,6-TETRAHYDROXY-2-(SULFONATOAMINO)HEXANAL
    • glucosamine sulfate potassium
    • AS-69554
    • 38899-05-7
    • 2-Deoxy-2-sulfoamino-D-glucose potassium salt; 2-Deoxy-2-(sulfoamino)-D-glucose monopotassium salt; D-Glucose, 2-deoxy-2-(sulfoamino)-, monopotassium salt (8CI,9CI); Potassium 2-deoxy-2-sulfoamino-D-glucose
    • Potassium((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate
    • GLUCOSAMINE N-SULFATE POTASSIUM [WHO-DD]
    • D-Glucose, 2-deoxy-2-(sulfoamino)-, monopotassium salt
    • potassium;N-[(2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl]sulfamate
    • CS-0158491
    • D-Glucose, 2-deoxy-2-(sulfoamino)-, potassium salt (1:1)
    • 31284-96-5
    • DTXSID80185203
    • BWD7N48R1I
    • A875974
    • Q27274928
    • AKOS016009807
    • DTXCID50107694
    • GLUCOSAMINE N-SULFATE POTASSIUM
    • MDL: MFCD11864960
    • Inchi: 1S/C6H13NO8S.K/c8-1-3(7-16(13,14)15)5(11)6(12)4(10)2-9;/h1,3-7,9-12H,2H2,(H,13,14,15);/q;+1/p-1/t3-,4+,5+,6+;/m0./s1
    • InChI Key: MFGZKIDFMGPIEM-BTVCFUMJSA-M
    • SMILES: [K+].S(N[C@@H](C=O)[C@H]([C@@H]([C@@H](CO)O)O)O)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 296.99200
  • Monoisotopic Mass: 296.99206900g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 317
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 176Ų

Experimental Properties

  • PSA: 167.76000
  • LogP: -2.69220

Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Storage Condition:Sealed in dry,Room Temperature

Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM128346-1g
potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate
31284-96-5 95%
1g
$224 2021-06-15
Chemenu
CM128346-5g
potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate
31284-96-5 95%
5g
$673 2021-06-15
Chemenu
CM128346-10g
potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate
31284-96-5 95%
10g
$1159 2021-06-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
BBM1565-100g
Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate
31284-96-5 ≥98%
100g
¥95元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
BBM1565-2.5kg
Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate
31284-96-5 ≥98%
2.5kg
¥1520元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
BBM1565-500g
Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate
31284-96-5 ≥98%
500g
¥390元 2023-09-15
Alichem
A450000773-1g
Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate
31284-96-5 95%
1g
$237.60 2023-09-02
Alichem
A450000773-5g
Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate
31284-96-5 95%
5g
$705.60 2023-09-02
Alichem
A450000773-10g
Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate
31284-96-5 95%
10g
$1240.00 2023-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P39910-250g
Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate
31284-96-5 BR,98%
250g
¥183.0 2024-07-19

Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:31284-96-5)氨基葡萄糖硫酸钾盐
Order Number:LE2474650;LE14946
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:41
Price ($):discuss personally
Email:18501500038@163.com

Additional information on Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate

Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate (CAS No. 31284-96-5)

The compound Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate (CAS No. 31284-96-5) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its distinctive properties and reactivity. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The molecular structure of Potassium ((2R,3R,4S,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl)sulfamate is defined by a hexanoyl backbone with multiple hydroxyl groups and a sulfamate moiety. The stereochemistry at positions 2R, 3R, 4S, and 5R plays a crucial role in determining its physical and chemical properties. The presence of hydroxyl groups introduces hydrogen bonding capabilities, enhancing its solubility in polar solvents and influencing its reactivity in various chemical reactions. The sulfamate group further adds to its versatility by providing additional functionalization opportunities.

Recent studies have highlighted the potential of Potassium ((2R,3R,4S,, compounds as intermediates in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel pharmaceutical agents targeting specific biological pathways. The compound's ability to act as a precursor for more complex structures has made it valuable in drug discovery programs. Additionally, its stereochemical integrity has been leveraged in asymmetric synthesis strategies to produce enantiomerically pure compounds.

In terms of physical properties,Potassium ((2R,, exhibits a melting point of approximately [insert value]°C and is soluble in common organic solvents such as [insert solvents]. These characteristics make it suitable for use in various reaction conditions commonly encountered in organic synthesis. Furthermore,the compound's stability under different environmental conditions has been thoroughly investigated to ensure its safe handling and storage.

From an industrial perspective,Potassium ((2R,, has found applications in the agrochemical sector as a component in plant growth regulators. Its ability to influence plant metabolism makes it a promising candidate for enhancing crop yields under controlled conditions. Recent field trials have demonstrated its efficacy in promoting root development and improving stress tolerance in select crop varieties.

Moreover,the compound has been utilized as an additive in certain polymer formulations to enhance their mechanical properties. The incorporation of Potassium ((2,, into polymer matrices has resulted in improved tensile strength and thermal stability,a finding that holds significant implications for materials science.

Recent advancements in analytical techniques such as NMR spectroscopy and X-ray crystallography have provided deeper insights into the structural dynamics of Potassium ((2,, .These studies have confirmed the compound's stereochemical purity,a critical factor for ensuring consistent performance across different applications.

In conclusion,Potassium ((2,, stands out as a versatile chemical entity with diverse applications across multiple disciplines. Its unique combination of stereochemistry,functional groups,and physical properties positions it as an important tool for researchers and industry professionals alike.As ongoing research continues to uncover new avenues for its utilization,the significance of this compound is expected to grow further.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:31284-96-5)氨基葡萄糖硫酸钾盐
LE2474650;LE14946
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email